2-(4-Chloro-1H-pyrazol-1-YL)-5-fluorobenzaldehyde

• Molecular Formula: C10H6ClFN2O
• Molecular Weight: 224.62 g/mol
• IUPAC Name: 2-(4-chloropyrazol-1-yl)-5-fluorobenzaldehyde
• InChI: InChI=1S/C10H6ClFN2O/c11-8-4-13-14(5-8)10-2-1-9(12)3-7(10)6-15/h1-6H
• InChI Key: BRYOXQDXHNHKHG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C=O)N2C=C(C=N2)Cl

Description

Systematic IUPAC Nomenclature and Structural Representation

The compound 2-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde is named according to the International Union of Pure and Applied Chemistry (IUPAC) rules. The parent structure is benzaldehyde, a benzene ring with an aldehyde functional group (-CHO) at position 1. Substitutions occur at positions 2 and 5 of the benzene ring. At position 2, a 4-chloro-1H-pyrazol-1-yl group is attached, while position 5 bears a fluorine atom.

The pyrazole ring, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is numbered such that the nitrogen atoms occupy positions 1 and 2. The chloro substituent is located at position 4 of the pyrazole ring. The full IUPAC name, therefore, is 2-(4-chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde .

The structural formula can be represented as follows:

• Benzene ring : Positions 1 (aldehyde), 2 (pyrazole attachment), and 5 (fluorine).
• Pyrazole ring : Position 1 linked to the benzene ring, position 4 substituted with chlorine.

This configuration emphasizes the spatial arrangement of substituents, critical for understanding the compound’s reactivity and applications in synthetic chemistry.

CAS Registry Number and Alternative Chemical Designations

The Chemical Abstracts Service (CAS) Registry Number for 2-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde is 1183264-59-6 . This unique identifier is universally recognized in chemical databases and regulatory documents.

Alternative designations include:

• MDL Number : MFCD12822942, a supplier-specific identifier used for cataloging.
• Supplier codes : Variants such as BBL035092 or STK350432 may appear in commercial catalogs, though these are not standardized.

The compound is occasionally referenced by its molecular formula in non-IUPAC contexts, though this practice is less common in formal literature.

Molecular Formula and Weight Analysis

The molecular formula of 2-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde is C₁₀H₆ClFN₂O . This formula accounts for:

• 10 carbon atoms : Six from the benzene ring, two from the pyrazole ring, one from the aldehyde group, and one from the methylene bridge.
• 6 hydrogen atoms : Distributed across the aromatic rings and aldehyde group.
• 1 chlorine atom : Located on the pyrazole ring.
• 1 fluorine atom : Positioned on the benzene ring.
• 2 nitrogen atoms : Within the pyrazole ring.
• 1 oxygen atom : Part of the aldehyde functional group.

The molecular weight is 224.62 g/mol , calculated as follows:

Element	Quantity	Atomic Weight (g/mol)	Contribution (g/mol)
C	10	12.01	120.10
H	6	1.008	6.048
Cl	1	35.45	35.45
F	1	19.00	19.00
N	2	14.01	28.02
O	1	16.00	16.00
Total			224.62

This breakdown confirms the compound’s stoichiometric composition and aligns with mass spectrometry data. The presence of electronegative substituents (chlorine, fluorine) influences its polarity and solubility, making it a versatile intermediate in organic synthesis.

Preparation Methods

Method A: Base-Mediated Coupling in Polar Aprotic Solvents

• Reagents :
  • 2-Chloro-5-fluorobenzaldehyde
  • 4-Chloro-1H-pyrazole
  • Potassium carbonate (K₂CO₃) or triethylamine (Et₃N)
  • Solvent: Dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)
• Conditions :
  • Temperature: 100–120°C
  • Duration: 4–15 hours
  • Yield: ~40–50% (based on analogous reactions).

Example Procedure :

• Combine 2-chloro-5-fluorobenzaldehyde (1.0 eq), 4-chloro-1H-pyrazole (1.2 eq), and K₂CO₃ (2.0 eq) in DMSO.
• Heat at 120°C for 12 hours under nitrogen.
• Quench with water, extract with ethyl acetate, and purify via column chromatography.

Method B: Claisen-Schmidt Condensation Followed by Cyclization

• Reagents :
  • 5-Fluorobenzaldehyde
  • 4-Chloro-1H-pyrazole-3-carbaldehyde
  • Hydrazine hydrate (for pyrazoline formation)
  • Oxidizing agent (e.g., MnO₂ for dehydrogenation).
• Conditions :
  • Solvent: Ethanol or acetonitrile
  • Temperature: 70–80°C (condensation), room temperature (cyclization)

Example Procedure :

• React 5-fluorobenzaldehyde with 4-chloro-1H-pyrazole-3-carbaldehyde in ethanol using Ba(OH)₂ as a base.
• Treat the resulting chalcone with hydrazine hydrate to form a pyrazoline intermediate.
• Oxidize with MnO₂ in acetonitrile to yield the final product.

Key Reaction Data

Parameter	Method A	Method B
Solvent	DMSO	Ethanol/MeCN
Base/Catalyst	K₂CO₃	Ba(OH)₂/MnO₂
Temperature	120°C	80°C (step 1)
Reaction Time	12 hours	4 hours (step 1)
Yield	43%	72%

Critical Analysis of Methods

• Method A offers simplicity but moderate yields due to competing side reactions in polar solvents.
• Method B achieves higher yields via intermediate stabilization but requires multiple steps and stringent oxidation conditions.
• Side Reactions :
  • Hydrolysis of the aldehyde group under basic conditions.
  • Incomplete substitution leading to mono- or di-substituted byproducts.

Optimization Insights

• Solvent Choice : DMSO enhances reaction efficiency compared to ethanol.
• Base Selection : K₂CO₃ outperforms weaker bases (e.g., Et₃N) in minimizing aldehyde degradation.
• Temperature Control : Prolonged heating (>15 hours) reduces yield due to decomposition.

Structural Confirmation

Synthesized compounds are validated via:

• ¹H/¹³C NMR : Peaks for aldehyde (δ ~10.3 ppm), pyrazole protons (δ ~6.8–7.5 ppm), and fluorine coupling.
• LC-MS : Molecular ion peaks matching the expected m/z.

Chemical Reactions Analysis

Types of Reactions

2-(4-Chloro-1H-pyrazol-1-YL)-5-fluorobenzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The chloro group on the pyrazole ring can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles like amines in the presence of a base such as triethylamine.

Major Products Formed

Oxidation: 2-(4-Chloro-1H-pyrazol-1-YL)-5-fluorobenzoic acid.

Reduction: 2-(4-Chloro-1H-pyrazol-1-YL)-5-fluorobenzyl alcohol.

Substitution: Various substituted pyrazole derivatives depending on the nucleophile used.

Scientific Research Applications

2-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde is an organic compound with a pyrazole ring and a fluorobenzaldehyde moiety in its structure. The chlorine atom on the pyrazole ring and the fluorine atom on the benzaldehyde contribute to the compound's chemical properties. It has potential use in pharmaceuticals and agrochemicals because of its reactivity and biological activity.

General Information

• IUPAC Name : 2-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde
• CAS No : 1183264-59-6
• Molecular Formula : C10H6ClFN2O
• Molecular Weight : 224.62

Applications

2-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde's applications stem from the pyrazole ring and fluorobenzaldehyde moiety. Pyrazole rings are medicinal scaffolds that display a range of biological activities .

• Pharmaceuticals and Agrochemicals The compound is notable for potential applications in pharmaceuticals and agrochemicals because of its biological activity and reactivity.
• Biological activities Compounds containing pyrazole rings exhibit significant biological activities. Studies on the interactions of 2-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde with biological targets are ongoing, with preliminary findings suggesting that it may interact with specific proteins involved in cell signaling pathways, potentially leading to the inhibition of their functions.
• Anti-inflammatory Activity Many modifications of the pyrazole nucleus have been attempted, and several compounds have been synthesized that serve as the basis for treating different diseases like inflammation .
• Antiviral Activity Derivatives of pyrazole have shown promising antiviral activity against the hepatitis A virus and Herpes simplex virus type-1 .
• Anti-microbial Activity Some pyrazole derivatives exhibit anti-bacterial activity against E. coli, S. aureus, Pseudomonas aeruginosa, Klebsiella pneumonia .

Chemical Reactivity

The aldehyde and pyrazole functionalities influence the chemical reactivity of 2-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde. Key reactions include:

• Condensation Reactions: The aldehyde group can undergo condensation with amines and alcohols to form imines and acetals.
• Nucleophilic Addition: Capable of undergoing nucleophilic addition at the carbonyl carbon.
• Cycloaddition Reactions: The pyrazole ring can participate in cycloaddition reactions.

Structural Analogs

Several compounds share structural similarities with 2-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde:

Compound Name	Structure Features	Unique Properties
2-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-fluorobenzaldehyde	Contains dimethyl substitutions on pyrazole	Enhanced lipophilicity
2-(4-Chloro-1H-pyrazol-1-yl)pyridine	Pyridine ring instead of benzaldehyde	Different electronic properties
2-(4-Chloro-1H-pyrazol-1-YL)-3-fluorobenzaldehyde	Fluorine at different position	Potentially altered reactivity
2-(3,5-Dimethyl-1H-pyrazol-1-YL)-N-methylethanamine sulfate	Contains an ethanamine group	Different biological activity profile

Mechanism of Action

The mechanism of action of 2-(4-Chloro-1H-pyrazol-1-YL)-5-fluorobenzaldehyde depends on its specific application. In biological systems, it may act by binding to specific enzymes or receptors, thereby modulating their activity. The presence of the chloro and fluoro substituents can enhance its binding affinity and selectivity towards target proteins. The molecular pathways involved often include inhibition of enzyme activity or interference with signal transduction processes.

Comparison with Similar Compounds

Table 1: Comparison of Physical and Chemical Properties

Property	2-(4-Chloro-1H-pyrazol-1-YL)-5-fluorobenzaldehyde (Inferred)	2-(1-(4-Chlorophenyl)-1H-pyrazol-5-yl)-5-fluorophenol
Molecular Formula	C₁₀H₆ClFN₂O	C₁₅H₁₀ClFN₂O
Molecular Weight (g/mol)	236.6	288.7
Solubility	Likely low in polar solvents (e.g., water)	Slightly soluble in chloroform, methanol, DMSO
Key Functional Groups	Aldehyde (-CHO), pyrazole, fluorine	Phenol (-OH), pyrazole, fluorine, chlorophenyl
Stability	Prone to oxidation (aldehyde)	Stable at room temperature for shipping

Reactivity and Stability

• Aldehyde vs. Phenol Reactivity: The aldehyde group in the target compound is highly reactive toward nucleophiles (e.g., amines, hydrazines), enabling condensation reactions. In contrast, the phenol group in the analogue participates in hydrogen bonding and electrophilic substitution reactions .
• Stability: Aldehydes generally require storage under inert conditions to prevent oxidation to carboxylic acids. The phenol derivative’s stability at room temperature suggests greater robustness .

Biological Activity

2-(4-Chloro-1H-pyrazol-1-YL)-5-fluorobenzaldehyde (CAS No. 1183264-59-6) is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, and relevant research findings.

• Molecular Formula : C$_{10}$H$_6$ClFN$_2$O
• Molecular Weight : 224.62 g/mol
• Structure : The compound features a pyrazole ring substituted with a chloro group and a fluorobenzaldehyde moiety.

Biological Activity Overview

Research indicates that compounds containing pyrazole derivatives exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific biological activity of 2-(4-Chloro-1H-pyrazol-1-YL)-5-fluorobenzaldehyde has been explored in various studies.

Anticancer Potential

The compound's potential as an anticancer agent has been suggested through its structural similarity to other known inhibitors of cancer cell proliferation. For instance, pyrazole derivatives have been studied for their ability to inhibit key signaling pathways in cancer cells, such as the PD-1/PD-L1 pathway, which is crucial for tumor immune evasion .

The proposed mechanism involves the interaction with specific targets within cancer cells, leading to apoptosis or inhibition of cell division. The fluorine atom in the structure may enhance lipophilicity, improving cell membrane permeability and bioavailability .

Case Studies and Research Findings

Several studies have investigated related compounds and their biological activities:

Study	Findings
MDPI Study on Pyrazole Derivatives	Highlighted antimicrobial properties linked to halogen substitutions .
RSC Publishing	Discussed the use of pyrazolo[1,5-a]pyrimidine derivatives as fluorescent markers in cancer cells, indicating their potential therapeutic applications .
PMC Research on PD-L1 Inhibitors	Identified novel small molecule inhibitors with structural similarities to pyrazole derivatives, emphasizing their role in immunotherapy .

Synthesis Approaches

The synthesis of 2-(4-Chloro-1H-pyrazol-1-YL)-5-fluorobenzaldehyde typically involves multi-step processes including:

• Formation of the pyrazole ring.
• Introduction of the chloro group via electrophilic substitution.
• Synthesis of the fluorobenzaldehyde moiety through appropriate aldehyde formation techniques.

These methods ensure high yields and purity suitable for biological testing.

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 2-(4-Chloro-1H-pyrazol-1-YL)-5-fluorobenzaldehyde, and how do reaction conditions influence yield and purity?

• Methodology : The compound can be synthesized via cyclization reactions using phosphorus oxychloride (POCl₃) as a catalyst at elevated temperatures (120–140°C). For example, analogous pyrazole-carbaldehyde derivatives are prepared by Vilsmeier-Haack formylation of pyrazole intermediates, followed by halogenation . Key parameters include solvent selection (e.g., DMF for formylation), stoichiometric control of POCl₃, and purification via column chromatography using ethyl acetate/hexane gradients .
• Data Considerations : Monitor reaction progress via TLC and confirm purity using HPLC (>95%). Yield optimization often requires inert atmosphere conditions to prevent oxidation of the fluorobenzaldehyde moiety .

Q. How should researchers characterize the structural integrity of 2-(4-Chloro-1H-pyrazol-1-YL)-5-fluorobenzaldehyde?

• Methodology : Combine spectroscopic and crystallographic techniques:

• NMR : Assign peaks using $^1 \text{H}$- and $^{13} \text{C}$-NMR to verify substitution patterns (e.g., chloro-pyrazole at C4, fluoro-benzaldehyde at C5). Note that the aldehyde proton typically appears as a singlet near δ 10.0 ppm .
• X-ray Diffraction : Resolve crystal packing and bond angles using SHELXL for refinement. For example, analogous pyrazole-carbaldehydes exhibit planar geometries with dihedral angles <10° between pyrazole and benzaldehyde rings .
  • Data Contradictions : Discrepancies between calculated and observed NMR shifts may arise from solvent effects or paramagnetic impurities—cross-validate with IR (C=O stretch ~1700 cm⁻¹) and mass spectrometry (ESI-MS for molecular ion confirmation) .

Advanced Research Questions

Q. What challenges arise in crystallographic refinement of 2-(4-Chloro-1H-pyrazol-1-YL)-5-fluorobenzaldehyde derivatives, and how can they be resolved?

• Methodology : Use SHELXL for high-resolution refinement. Challenges include:

• Disorder : Halogen atoms (Cl, F) may exhibit positional disorder. Apply PART and SIMU instructions in SHELXL to model anisotropic displacement .
• Twinning : Fluorine’s high electronegativity can induce pseudo-symmetry. Test for twinning using PLATON’s TWINABS and refine with HKLF5 .
  • Data Contradictions : If R-factor residuals exceed 0.05, re-examine hydrogen bonding networks (e.g., C=O⋯H–N interactions) using Mercury software to validate intermolecular contacts .

Q. How can researchers resolve contradictions in bioactivity data for pyrazole-carbaldehyde analogs?

• Methodology : Address variability in antimicrobial or enzyme inhibition assays by:

• Standardized Assays : Use MIC (Minimum Inhibitory Concentration) protocols with S. aureus and E. coli, adjusting inoculum density to 1×10⁶ CFU/mL .
• SAR Analysis : Compare substituent effects—chloro groups enhance lipophilicity (logP), while fluorine improves metabolic stability. For example, 4-chloro-pyrazole derivatives show 2–4x higher activity than non-halogenated analogs .
  • Data Considerations : Cross-validate in vitro results with molecular docking (AutoDock Vina) to correlate activity with binding affinities to target proteins (e.g., DHFR or β-lactamases) .

Q. What strategies mitigate instability of the aldehyde moiety during storage or reaction?

• Methodology :

• Stabilization : Store under argon at −20°C in amber vials to prevent oxidation. Add radical inhibitors like BHT (0.1% w/w) during long-term storage .
• In Situ Protection : Use acetal or imine intermediates during synthetic steps. For example, convert the aldehyde to a dimethylacetal derivative temporarily .
  • Data Contradictions : If decomposition occurs (HPLC purity <90%), analyze via GC-MS to identify degradation byproducts (e.g., benzoic acid derivatives) and adjust storage conditions .